Cas no 13485-43-3 (16-Methylpregna-4,16-diene-3,20-dione)

• Product Name: 16-Methylpregna-4,16-diene-3,20-dione
• CAS No: 13485-43-3
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 2657646
• PubChem ID: 22213225
• Update Time: 2024-02-29

16-Methylpregna-4,16-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 16-Methylpregna-4,16-diene-3,20-dione
• AATFZIOHQGNMOO-LJCDUQBNSA-N

• Inchi： 1S/C22H30O2/c1-13-11-19-17-6-5-15-12-16(24)7-9-21(15,3)18(17)8-10-22(19,4)20(13)14(2)23/h12,17-19H,5-11H2,1-4H3/t17-,18+,19+,21+,22+/m1/s1
• InChI Key： AATFZIOHQGNMOO-LJCDUQBNSA-N
• SMILES： O=C(C)C1=C(C)C[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C=C3CC[C@H]12)=O

Computed Properties

• Exact Mass: 326.224580195g/mol
• Monoisotopic Mass: 326.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids